Ethyl 5-bromo-2-(trifluoromethoxy)benzoate
Overview
Description
Molecular Structure Analysis
The InChI code for Ethyl 5-bromo-2-(trifluoromethoxy)benzoate is 1S/C10H8BrF3O3/c1-2-16-9(15)7-5-6(11)3-4-8(7)17-10(12,13)14/h3-5H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 5-bromo-2-(trifluoromethoxy)benzoate are not extensively detailed in the search results. It is known that the compound has a molecular weight of 313.07 g/mol and an InChI code that encodes its molecular structure . Additional properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
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Synthesis of Biologically Active Compounds : As mentioned earlier, one application that has been mentioned is in the synthesis of biologically active compounds in vitro . This suggests that it could be used in fields such as medicinal chemistry or pharmaceutical research.
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Chemical Research : Given its specific chemical structure, it could be used in chemical research as a building block for the synthesis of more complex molecules .
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Pharmaceutical Research : It could potentially be used in the development of new drugs, given its potential role in the synthesis of biologically active compounds .
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Material Science : In material science, it could be used in the synthesis of new materials with specific properties .
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Analytical Chemistry : It could be used in analytical chemistry as a standard or reagent .
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Environmental Science : In environmental science, it could be used in studies related to the fate and transport of similar organic compounds in the environment .
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Synthesis of Biologically Active Compounds : As mentioned earlier, one application that has been mentioned is in the synthesis of biologically active compounds in vitro . This suggests that it could be used in fields such as medicinal chemistry or pharmaceutical research.
-
Chemical Research : Given its specific chemical structure, it could be used in chemical research as a building block for the synthesis of more complex molecules .
-
Pharmaceutical Research : It could potentially be used in the development of new drugs, given its potential role in the synthesis of biologically active compounds .
-
Material Science : In material science, it could be used in the synthesis of new materials with specific properties .
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Analytical Chemistry : It could be used in analytical chemistry as a standard or reagent .
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Environmental Science : In environmental science, it could be used in studies related to the fate and transport of similar organic compounds in the environment .
Safety And Hazards
Ethyl 5-bromo-2-(trifluoromethoxy)benzoate is associated with several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305 (IF IN EYES), P351 (Rinse cautiously with water for several minutes), and P338 (Remove contact lenses if present and easy to do – continue rinsing) .
properties
IUPAC Name |
ethyl 5-bromo-2-(trifluoromethoxy)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrF3O3/c1-2-16-9(15)7-5-6(11)3-4-8(7)17-10(12,13)14/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLKPMXBBJPIOPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrF3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10661126 |
Source
|
| Record name | Ethyl 5-bromo-2-(trifluoromethoxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10661126 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-2-(trifluoromethoxy)benzoate | |
CAS RN |
773135-66-3 |
Source
|
| Record name | Ethyl 5-bromo-2-(trifluoromethoxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10661126 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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